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Compound of Interest

4-Amino-3,5-dimethoxybenzoic
Compound Name: _
acid

Cat. No.: B044546

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of 4-
Amino-3,5-dimethoxybenzoic acid (CAS No. 123039-72-5), a substituted benzoic acid
derivative. This document details its physical and chemical characteristics, provides an
experimental protocol for its synthesis, and outlines its safety information. The information is
presented to support its application in research, particularly in organic synthesis and drug
development.

Core Chemical Properties

4-Amino-3,5-dimethoxybenzoic acid is a multifaceted organic compound with the molecular
formula CeH11:NO4 and a molecular weight of 197.19 g/mol .[1] Its structure, featuring an
aromatic ring substituted with amino, methoxy, and carboxylic acid functional groups, makes it
a valuable intermediate in the synthesis of more complex molecules.

Physical and Chemical Data Summary

A compilation of the available physical and chemical data for 4-Amino-3,5-dimethoxybenzoic
acid is presented in the tables below for ease of reference and comparison.
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Identifier Value

IUPAC Name 4-Amino-3,5-dimethoxybenzoic acid
CAS Number 123039-72-5

Molecular Formula CoH11NOa4

Molecular Weight 197.19 g/mol [1]

Physical Property Value

Boiling Point 384.1+42.0 °C (Predicted)[1]
Melting Point Data not available

Solubility Data not available

Synthesis and Experimental Protocols

The synthesis of 4-Amino-3,5-dimethoxybenzoic acid can be achieved through the
displacement of bromine atoms from a dibrominated precursor, followed by methylation. The
following is a representative experimental protocol derived from established synthetic routes.[2]

Synthesis of 4-Amino-3,5-dimethoxybenzoic acid from 4-
Amino-3,5-dibromobenzoic acid

This process involves the reaction of 4-amino-3,5-dibromobenzoic acid with an alkali methylate
in the presence of a copper(l) oxide catalyst.

Materials:

4-Amino-3,5-dibromobenzoic acid

Alkali methylate (e.g., sodium methylate)

Copper(l) oxide (Cuz20)

Dimethylformamide (DMF) or Dimethylacetamide (DMAC)
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e Sodium hydroxide solution

» Suitable solvent for extraction (e.g., ethyl acetate)
e Hydrochloric acid

Procedure:

 In areaction vessel, combine 4-amino-3,5-dibromobenzoic acid, a molar equivalent of
copper(l) oxide, and the chosen solvent (dimethylformamide or dimethylacetamide).

e Add the alkali methylate to the mixture.

e Heat the reaction mixture to facilitate the replacement of the bromine atoms with methoxy
groups. The reaction progress can be monitored by techniques such as thin-layer
chromatography (TLC).

e Upon completion of the reaction, heat the residue with an alkali solution, such as sodium
hydroxide, and then filter the mixture.

 Acidify the filtrate to a pH between 5 and 6 using hydrochloric acid to precipitate the crude 4-

Amino-3,5-dimethoxybenzoic acid.
« |solate the product by filtration or extraction with a suitable organic solvent.
e Wash the isolated product with water and dry to yield the final compound.

A process for the preparation of a related compound, methyl 4-(dimethylamino)-3,5-
dimethoxybenzoate, has been described which involves the initial synthesis of 4-amino-3,5-
dimethoxybenzoic acid. In one example, this process yielded 313 g (88%) of 4-amino-3,5-
dimethoxybenzoic acid.[2]
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General Workflow for Synthesis and Purification

Starting Material:
4-Amino-3,5-dibromobenzoic acid
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Y

Reaction with Alkali Methylate
and Cu20 Catalyst

Reaction Completion
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Alkali Treatment and Filtration

Filtrate
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Isolation:
Filtration or Extraction

Crude Product

Washing and Drying
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Final Product:
4-Amino-3,5-dimethoxybenzoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethoxybenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044546#4-amino-3-5-dimethoxybenzoic-acid-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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